2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(4-methoxybenzyl)acetamide

• Molecular Formula: C22H21BrN4O2
• Molecular Weight: 453.3 g/mol
• IUPAC Name: 2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C22H21BrN4O2/c1-13-19(11-21(28)24-12-15-4-7-17(29-3)8-5-15)14(2)27-22(25-13)18-9-6-16(23)10-20(18)26-27/h4-10H,11-12H2,1-3H3,(H,24,28)
• InChI Key: VGPWPRMHZGOJPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC2=C3C=CC(=CC3=NN12)Br)C)CC(=O)NCC4=CC=C(C=C4)OC

Description

2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(4-methoxybenzyl)acetamide: is a chemical compound with the following properties:

CAS Number: 1955541-14-6

Molecular Formula: CHBrNO

Molecular Weight: 348.19 g/mol

Chemical Reactions Analysis

Types of Reactions: While detailed information on specific reactions is limited, we can infer that this compound likely undergoes various transformations, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions: Without precise data, we can only speculate on the reagents and conditions. typical reagents for similar compounds include:

Oxidation: Oxidizing agents like potassium permanganate (KMnO) or hydrogen peroxide (HO).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH) or sodium borohydride (NaBH).

Substitution: Various nucleophiles (e.g., amines, alkoxides) in solvent systems (e.g., DMF, DMSO).

Major Products: The major products formed during these reactions would depend on the specific conditions and substituents. Further research is needed to provide precise details.

Scientific Research Applications

This compound’s applications span several scientific fields:

Chemistry: Potential use as a building block for novel organic molecules.

Biology: Investigation of its interactions with biological targets.

Medicine: Evaluation of its pharmacological properties.

Industry: Possible applications in materials science or drug development.

Mechanism of Action

Unfortunately, the exact mechanism by which this compound exerts its effects remains undisclosed. Further studies are necessary to elucidate its molecular targets and pathways.

Comparison with Similar Compounds

While no direct comparisons are available, we can explore related pyrimido[1,2-b]indazoles to highlight its uniqueness.